Cas no 7651-62-9 (1-Octanethiosulfonic acid S-octyl ester)
7651-62-9 structure
Product Name:1-Octanethiosulfonic acid S-octyl ester
CAS No:7651-62-9
MF:C16H34O2S2
MW:322.569962978363
CID:882778
PubChem ID:24300
Update Time:2025-04-19
1-Octanethiosulfonic acid S-octyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Octanethiosulfonic acid S-octyl ester
- 1-Octanesulfonothioic acid, S-octyl ester
- AC1L2NCG
- BRN 1911742
- Octanesulfonic acid, S-octyl ester
- OCTANESULFONIC ACID, THIO-, S-OCTYL ESTER
- octyl octanethiosulphonate
- Octyl-octylthiolsulfonat
- S-octyl 1-octanethiosulfonate
- S-octyl octane-1-sulfonothioate
- S-Octyl octanethiosulfonate
- NSC-124774
- 7651-62-9
- NSC 124774
- NSC124774
- SCHEMBL6370273
- DTXSID70227323
-
- Inchi: 1S/C16H34O2S2/c1-3-5-7-9-11-13-15-19-20(17,18)16-14-12-10-8-6-4-2/h3-16H2,1-2H3
- InChI Key: PGJQBDRKAOQYEB-UHFFFAOYSA-N
- SMILES: S(CCCCCCCC)(=O)(=O)SCCCCCCCC
Computed Properties
- Exact Mass: 322.20022
- Monoisotopic Mass: 322.20002267g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 15
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- PSA: 34.14
1-Octanethiosulfonic acid S-octyl ester Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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